Cas no 1519065-04-3 (2-amino-1-(2-bromo-5-fluorophenyl)ethan-1-ol)

• Product Name: 2-amino-1-(2-bromo-5-fluorophenyl)ethan-1-ol
• CAS No: 1519065-04-3
• MF: C₈H₉BrFNO
• MW: 234.065564870834
• CID: 6439751
• PubChem ID: 83714678
• Update Time: 2025-10-29

2-amino-1-(2-bromo-5-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-bromo-5-fluorophenyl)ethan-1-ol
• 1519065-04-3
• EN300-1912554

• Inchi： 1S/C8H9BrFNO/c9-7-2-1-5(10)3-6(7)8(12)4-11/h1-3,8,12H,4,11H2
• InChI Key： HVOOOEIQCRUMBV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(CN)O)F

Computed Properties

• Exact Mass: 232.98515g/mol
• Monoisotopic Mass: 232.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-1-(2-bromo-5-fluorophenyl)ethan-1-ol

Comprehensive Overview of 2-amino-1-(2-bromo-5-fluorophenyl)ethan-1-ol (CAS No. 1519065-04-3)

2-amino-1-(2-bromo-5-fluorophenyl)ethan-1-ol is a specialized organic compound with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a bromo and fluoro substituent on the aromatic ring, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS No. 1519065-04-3 is a critical identifier for researchers and suppliers, ensuring precise communication in scientific literature and commercial transactions.

The growing interest in halogenated aromatic compounds like 2-amino-1-(2-bromo-5-fluorophenyl)ethan-1-ol stems from their applications in drug discovery and material science. Recent trends in AI-driven molecular design and high-throughput screening have highlighted the importance of such building blocks. Researchers often search for "synthesis of bromo-fluoro phenyl derivatives" or "applications of amino alcohols in medicinal chemistry," reflecting the compound's relevance in cutting-edge science.

From a structural perspective, the presence of both amino and hydroxyl functional groups in 2-amino-1-(2-bromo-5-fluorophenyl)ethan-1-ol allows for diverse chemical modifications. This versatility aligns with the increasing demand for "multifunctional pharmaceutical intermediates" in the industry. The compound's electron-withdrawing halogen atoms also contribute to its stability and reactivity, making it a subject of studies on "structure-activity relationships" in drug design.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for 1519065-04-3, addressing queries like "sustainable production of halogenated amino alcohols." The compound's potential in bioconjugation and proteomics further expands its utility, as seen in emerging searches for "fluorescent probes derived from bromo-fluorophenyl compounds."

Quality control of 2-amino-1-(2-bromo-5-fluorophenyl)ethan-1-ol is another hot topic, with analytical techniques such as HPLC and LC-MS being frequently discussed. Laboratories prioritize "purity standards for research chemicals" and "characterization of complex organic molecules," underscoring the need for reliable suppliers of CAS 1519065-04-3.

The compound's role in peptide modification and small molecule inhibitors development has gained attention in therapeutic areas like oncology and neurology. This connects to popular search terms such as "targeted drug delivery systems" and "next-generation therapeutic agents," demonstrating how 1519065-04-3 contributes to advancing biomedical research.

Storage and handling recommendations for 2-amino-1-(2-bromo-5-fluorophenyl)ethan-1-ol often appear in technical discussions, particularly regarding "stability of halogenated compounds under various conditions." These practical considerations are crucial for laboratories working with sensitive intermediates in combinatorial chemistry and parallel synthesis workflows.

As the pharmaceutical industry shifts toward fragment-based drug discovery, compounds like 1519065-04-3 gain prominence as valuable chemical building blocks. This trend correlates with increased searches for "privileged structures in medicinal chemistry" and "scaffold hopping strategies," positioning this amino alcohol derivative as a versatile tool in modern drug development pipelines.